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Compound of Interest

Compound Name: 5-Acetylindane

Cat. No.: B1361556

For Researchers, Scientists, and Drug Development Professionals

The proper management and disposal of chemical waste are paramount to ensuring a safe
laboratory environment and maintaining regulatory compliance. This guide provides detailed,
step-by-step procedures for the safe disposal of 5-acetylindane, a non-halogenated ketone,
and associated contaminated materials. Adherence to these protocols is essential for
protecting personnel and the environment.

Immediate Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for 5-acetylindane was not located, it is classified as
a non-halogenated organic compound and a ketone. Based on analogous compounds, it
should be handled as a flammabile liquid that may be harmful if swallowed, toxic in contact with
skin or if inhaled, and potentially harmful to aquatic life.[1] Always handle 5-acetylindane in a
well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves (such as nitrile rubber), safety
goggles, and a lab coat.[2][3]

Quantitative Hazard Data Summary

The following table summarizes typical hazard classifications for flammable and moderately
toxic ketones, which should be considered as a precautionary measure when handling 5-
acetylindane.
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Hazard Classification

GHS Precautionary
Statements (Examples)

Signal Word

Flammable Liquid

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking.[1]
P233: Keep container tightly
closed.[1] P240: Ground/bond
container and receiving
equipment.[1] P241: Use
explosion-proof
electrical/ventilating/lighting

equipment.[1]

Danger/Warning

Acute Toxicity (Oral, Dermal,

Inhalation)

P261: Avoid breathing mist or
vapors.[1] P264: Wash skin
thoroughly after handling.[1]
P270: Do not eat, drink or
smoke when using this
product.[1] P280: Wear
protective gloves/eye

protection/face protection.

Danger/Warning

Aquatic Hazard

P273: Avoid release to the

environment.[1]

Warning

Step-by-Step Disposal Protocol

The disposal of 5-acetylindane must be conducted in accordance with all local, state, and

federal regulations, as well as institutional policies. The following is a general guide for its

proper disposal.

Waste Identification and Segregation

o Hazardous Waste Designation: All waste streams containing 5-acetylindane, including pure

unused product, reaction mixtures, and contaminated materials, must be treated as

hazardous waste.[4][5]
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e Segregation: It is crucial to segregate 5-acetylindane waste from other waste streams to
prevent dangerous reactions.[6]

o DO NOT mix with halogenated organic solvents (e.g., dichloromethane, chloroform).[4][7]
Mixing non-halogenated with halogenated waste significantly increases disposal costs.[4]

o DO NOT mix with strong acids, bases, or oxidizing agents.[8]

o Keep aqueous waste separate from organic solvent waste.[6][9]

Waste Collection and Container Management

e Liquid Waste:

o Collect liquid 5-acetylindane waste in a designated, compatible, and properly labeled
hazardous waste container.[8][9] The container should be made of a material compatible
with organic solvents (e.g., glass or polyethylene).

o The container must have a secure, leak-proof screw-on cap and be in good condition.[10]
Keep the container closed at all times except when actively adding waste.[7][9]

o Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

(8]
e Contaminated Solid Waste:

o Place all disposable items contaminated with 5-acetylindane, such as gloves, absorbent
paper, pipette tips, and wipes, into a dedicated, clearly labeled hazardous waste bag or
container.[5][7]

o This container should be sealed to prevent the release of vapors.
o Empty Containers:

o Empty containers that previously held pure 5-acetylindane must be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol).[10]
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o The rinsate from this process is considered hazardous waste and must be collected and
disposed of along with the liquid 5-acetylindane waste.[10]

o After triple-rinsing, deface the original label and dispose of the container according to your
institution's guidelines for non-hazardous lab glass or plastic.

Labeling

» All hazardous waste containers must be clearly labeled with the words "Hazardous Waste".
[4][11]

e The label must include:

o The full chemical name: "5-Acetylindane” or a list of all chemical constituents and their
approximate percentages if it is a mixture.[9] Do not use abbreviations or chemical
formulas.[11]

o A clear indication of the associated hazards (e.g., "Flammable," "Toxic").[9][11]

o The date when waste was first added to the container (accumulation start date).[11]

Storage in a Satellite Accumulation Area (SAA)

» Store all 5-acetylindane waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.[9][11]

e The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.[11]

o Ensure all containers are kept closed and stored in secondary containment (e.g., a chemical-
resistant tray) to contain any potential leaks or spills.[9]

Requesting Waste Pickup

e DO NOT dispose of 5-acetylindane down the drain or in the regular trash.[7][12] This is a
violation of environmental regulations.
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e Once a waste container is full or has been in the SAA for the maximum allowed time (check
your institution's policy, often one year), arrange for its collection by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[9]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

Experimental Workflow: Disposal of 5-Acetylindane

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 5-acetylindane waste.
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5-Acetylindane Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of 5-acetylindane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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